2-(2-Hydroxy-2-p-methylphenylethyl)-3,5,6-trimethylpyrazine

• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2-(3,5,6-trimethylpyrazin-2-yl)ethanol
• InChI: InChI=1S/C16H20N2O/c1-10-5-7-14(8-6-10)16(19)9-15-13(4)17-11(2)12(3)18-15/h5-8,16,19H,9H2,1-4H3
• InChI Key: WCRBUAFOVAUQGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC2=NC(=C(N=C2C)C)C)O

Description

2-(2-Hydroxy-2-p-methylphenylethyl)-3,5,6-trimethylpyrazine is a useful research compound. Its molecular formula is C16H20N2O and its molecular weight is 256.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of phenyllithium in 150 milliliters 7:3 benzene-ether (0.1 mole) at 0° C. was slowly added a solution of 13.6 grams of tetramethylpyrazine (0.1 mole). The mixture was stirred at room temperature for 2 hours and heated under reflux for 1.5 hours. The mixture was cooled to 0° C., and a solution of 12.0 grams of p-tolualdehyde (0.1 mole) in 50 milliliters of ether was added dropwise. The reaction mixture was stirred at room temperature for 1 hour and then treated in the manner of Example I. The crude product was crystallized from ether to yield 10.7 grams of product (42%) as fine white needles, m.p. 99°-101° C.